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Compound of Interest

Compound Name: L-Alaninol

Cat. No.: B1674331 Get Quote

Introduction: L-Alaninol, also known as (S)-(+)-2-Amino-1-propanol, is a chiral amino alcohol

widely utilized as a versatile building block in organic synthesis and pharmaceutical

development.[1] It serves as a key intermediate in the preparation of various active

pharmaceutical ingredients, including the HIV-1 integrase inhibitor Cabotegravir and the kinase

inhibitor Encorafenib.[2] Given its reactive nature and specific hazard profile, a comprehensive

understanding of its safety and handling precautions is critical for researchers, scientists, and

drug development professionals to ensure a safe laboratory environment and prevent

accidental exposure.

This guide provides an in-depth overview of the safety protocols, hazard classifications,

emergency procedures, and handling recommendations for L-Alaninol, based on available

safety data sheets and technical documentation.

Hazard Identification and Classification
L-Alaninol is classified as a hazardous substance requiring careful handling. The primary

hazards are associated with its corrosive nature and combustibility.[3][4]

GHS Classification:

Skin Corrosion/Irritation: Category 1B[4]

Serious Eye Damage/Eye Irritation: Category 1[4]
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Combustible Liquid: (Flash Point > 61 °C and ≤ 93.3 °C)[3]

The signal word for L-Alaninol is "Danger".[3][4][5]

Table 1: GHS Hazard and Precautionary Statements
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Code Statement Reference

Hazard Statements

H227 Combustible liquid. [3]

H314
Causes severe skin burns and

eye damage.
[3][4][5][6][7]

H318 Causes serious eye damage. [3][4]

Precautionary Statements

P210

Keep away from heat, sparks,

open flames, and hot surfaces.

— No smoking.

[3][4][8]

P260

Do not breathe

dust/fume/gas/mist/vapors/spr

ay.

[3][5][8][9]

P264
Wash skin thoroughly after

handling.
[3][5][8][9]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.

[3][4][5][6]

P301+P330+P331

IF SWALLOWED: Rinse

mouth. Do NOT induce

vomiting.

[4][9][10]

P303+P361+P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water

or shower.

[3][4][10]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[3][4][5][6][10]
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Code Statement Reference

P310
Immediately call a POISON

CENTER or doctor/physician.
[3][4][8][10]

P403+P235
Store in a well-ventilated

place. Keep cool.
[3]

P405 Store locked up. [3]

| P501 | Dispose of contents/container in accordance with local regulations. |[3] |

Physical and Chemical Properties
Understanding the physical and chemical properties of L-Alaninol is fundamental to its safe

handling and storage.

Table 2: Physical and Chemical Properties of L-Alaninol

Property Value Reference

CAS Number 2749-11-3 [1][2][4][11][12]

Molecular Formula C₃H₉NO [1][5]

Molecular Weight 75.11 g/mol [1][5][13]

Appearance
Colorless to light yellow

viscous liquid
[1][2][11][14]

Melting Point -2 °C [12][14][15]

Boiling Point 72-73 °C @ 11 mmHg [1][11][12][14]

Density 0.965 g/mL at 25 °C [1][3][11][12][14][15]

Flash Point 145 °F / 62.8 °C [7][12][14][15]

Solubility Soluble in water and ethanol [2]

| Sensitivity | Air sensitive, Hygroscopic |[3][5][8][15] |
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Handling, Storage, and Experimental Protocols
Adherence to strict protocols for handling and storage is essential to mitigate the risks

associated with L-Alaninol.

Protocol for Safe Handling
Engineering Controls: All work should be conducted in a well-ventilated area, preferably

within a chemical fume hood to avoid inhalation of vapors.[3][9][16] Ensure that eyewash

stations and safety showers are readily accessible and in close proximity to the workstation.

[16]

Personal Protective Equipment (PPE): A comprehensive PPE setup is mandatory.

Eye/Face Protection: Wear tightly fitting chemical safety goggles and a face shield

(minimum 8-inch).[3][4][9]

Skin Protection: Handle with chemical-resistant gloves that satisfy EN 374 standards.[3][4]

[9][17] Wear a complete chemical-protective suit to prevent skin contact.[3]

Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

full-face respirator with an appropriate cartridge.[9]

Procedural Precautions: Avoid breathing vapors or mists.[3][8] Keep the substance away

from all sources of ignition, including heat, sparks, and open flames.[3][4][8] Implement

measures to prevent the buildup of electrostatic charge.[3][8]

Protocol for Safe Storage
Container Integrity: Keep the container tightly closed in a dry, well-ventilated place.[3][4][8]

[14] Containers that have been opened must be carefully resealed and kept upright to

prevent leakage.[3][8]

Storage Conditions: Store in a cool place, with recommended temperatures between 2-8°C.

[3][12][15] Due to its air-sensitive and hygroscopic nature, storage under an inert

atmosphere (e.g., argon or nitrogen) is advised for long-term stability.[3][5][8][15]

Incompatible Materials: Store separately from strong oxidizing agents and acids.[3][16]
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Caption: Standard Laboratory Handling Workflow for L-Alaninol.

Emergency Procedures and First Aid
Immediate and appropriate action is crucial in the event of an accidental release or exposure.

Protocol for Accidental Release
Immediate Response: Evacuate personnel to a safe area.[3][8] Ensure adequate ventilation.

[3][4] Remove all sources of ignition from the vicinity.[3][8][9]

Personal Protection: Responders must wear full personal protective equipment, including

respiratory protection, to avoid contact with the substance.[3][4][9]

Containment and Cleanup: Prevent the spill from entering drains or surface water.[3][4][5][9]

Contain the spillage using non-combustible, absorbent material such as sand, earth, or

vermiculite.[4][10][17] Collect the material using an electrically protected vacuum cleaner or

by wet-brushing and place it in a suitable, closed container for disposal.[3][8]

Decontamination: Ventilate the affected area thoroughly after cleanup is complete.[4]
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Caption: Emergency Response Workflow for an L-Alaninol Spill.
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Protocol for First Aid Measures
Medical attention must be sought immediately following any exposure. The corrosive nature of

L-Alaninol can cause severe and hard-to-cure injuries.[4][17]

If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Consult a physician immediately.[3][5][8][9]

In Case of Skin Contact: Immediately take off all contaminated clothing and shoes.[3][5][8]

Wash the affected area with soap and plenty of water.[3][8] Immediate medical treatment is

required.[4][17]

In Case of Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15

minutes, holding the eyelids apart.[3][4][8][17] Remove contact lenses if present and easy to

do.[3][4][5] Continue rinsing and consult an ophthalmologist immediately.[4][17] There is a

significant risk of blindness.[4][17]

If Swallowed: Do NOT induce vomiting.[3][4][8][9] Rinse the mouth with water. Never give

anything by mouth to an unconscious person.[3][8] Call a physician or poison control center

immediately due to the danger of gastric and esophageal perforation.[4][17]
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Caption: First-Aid Decision Logic for L-Alaninol Exposure.

Fire-Fighting Measures
L-Alaninol is a combustible liquid and presents a slight fire hazard when exposed to heat or

flame.[3][10]

Table 3: Fire-Fighting Guidance for L-Alaninol
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Aspect Recommendation Reference

Suitable Extinguishing Media

Alcohol-resistant foam,
dry chemical powder,
carbon dioxide (CO₂),
water spray.

[3][4][9][17]

Unsuitable Extinguishing

Media

Water jet or large amounts of

water may be ineffective.
[3][4][17]

Specific Hazards

Vapors are heavier than air

and can spread along floors,

forming explosive mixtures

with air. Heating may cause

violent rupture of containers.

[4][10][17]

Hazardous Combustion

Products

Carbon oxides (CO, CO₂),

Nitrogen oxides (NOx).
[3][4][8][16][17]

Protective Equipment

Wear a self-contained

breathing apparatus (SCBA)

with a full face-piece and full

chemical protective clothing.

[3][4][16][17]

| Further Information | Use water spray to cool unopened containers. |[3][8] |

Toxicological Information
The primary toxicological concern with L-Alaninol is its severe corrosive effect on tissues.

Skin Corrosion: Causes severe skin burns.[3][4][5]

Eye Damage: Causes serious eye damage with a risk of permanent blindness.[4][17]

Ingestion: If swallowed, there is a danger of severe corrosive effects leading to perforation of

the esophagus and stomach.[4][17]

Acute Toxicity: While specific quantitative data (e.g., LD50) is not readily available in the

provided search results, the substance is considered harmful if swallowed and can cause
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serious temporary or moderate residual injury upon short exposure.[8][18]

No data was available to indicate that L-Alaninol is carcinogenic, mutagenic, or a reproductive

toxin.[16][17]

Conclusion:

L-Alaninol is an invaluable reagent in modern chemistry and pharmaceutical science.

However, its hazardous properties demand the utmost respect and care. Professionals working

with this compound must employ stringent engineering controls, wear appropriate personal

protective equipment, and be thoroughly familiar with emergency procedures. By adhering to

the detailed protocols outlined in this guide, the risks associated with L-Alaninol can be

effectively managed, ensuring a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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